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Compound of Interest

Compound Name: 18:1 Dodecanyl PE

Cat. No.: B1504350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,2-dioleoyl-sn-glycero-3-
phosphoethanolamine-N-(dodecanoyl), commonly referred to as 18:1 Dodecanyl PE. This
synthetic phospholipid is of significant interest in the fields of drug delivery, membrane
biophysics, and cell signaling research. Its unique structure, featuring a dodecanoyl group
attached to the headgroup of the phosphoethanolamine, imparts specific physicochemical
properties that are advantageous for various advanced applications.

Core Physicochemical and Quantitative Data

18:1 Dodecanyl PE is a derivative of the naturally occurring phospholipid, 1,2-dioleoyl-sn-
glycero-3-phosphoethanolamine (DOPE). The addition of a 12-carbon acyl chain to the
headgroup modifies its properties, making it a valuable tool for researchers. A summary of its
key quantitative data is presented in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1504350?utm_src=pdf-interest
https://www.benchchem.com/product/b1504350?utm_src=pdf-body
https://www.benchchem.com/product/b1504350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 474923-47-2 [11[2][3][41[5]
Molecular Weight 978.30 g/mol [1112][31[4]
Molecular Formula Cs3Ho7NNaO11P [L112]031[4]

1,2-dioleoyl-sn-glycero-3-
Synonyms phosphoethanolamine-N- [1114]

(dodecanoyl) (sodium salt)

Physical Form Powder [11[2]
Storage Temperature -20°C [11[2][4][5]

Experimental Protocols

18:1 Dodecanyl PE is frequently utilized in the formulation of lipid-based nanoparticles for drug
delivery and imaging applications. Below is a detailed experimental protocol for the preparation
of carboxyl-functionalized solid lipid nanoparticles (sphNP-COOH) using this lipid.

Preparation of Carboxyl-Functionalized Solid Lipid
Nanoparticles (sphNP-COOH)

This protocol describes the solvent injection method for creating solid lipid nanoparticles with
surface carboxyl groups, which can be used for further functionalization.

Materials:

Sphingomyelin (sph) solution (100 mg/mL in ethanol)

Cholesterol (Cho) solution (10 mg/mL in ethanol)

18:1 Dodecanyl PE solution (10 mg/mL in ethanol)

Milli-Q water
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e Magnetic stirrer and hot plate
Procedure:

o Prepare the organic lipid mixture by combining 120 pL of the sphingomyelin solution, 100 uL
of the cholesterol solution, and 20 uL of the 18:1 Dodecanyl PE solution in a suitable
container.

e Heat 2 mL of Milli-Q water to 50°C in a glass vial under constant magnetic stirring.
o Rapidly inject the organic lipid mixture into the heated Milli-Q water.

e Maintain the solution at 50°C with continuous stirring for 3 minutes to allow for nanoparticle
formation and solvent evaporation.

o The resulting suspension contains sphNP-COOH, which can be purified and characterized
as needed.

Signaling Pathways

18:1 Dodecanyl PE belongs to the class of N-acylphosphatidylethanolamines (NAPES).
NAPEs are important intermediates in the biosynthesis of N-acylethanolamines (NAESs), a class
of lipid signaling molecules that includes the endocannabinoid anandamide. NAEs are involved
in a wide range of physiological processes, including pain, inflammation, and appetite
regulation. The general pathway for the biosynthesis of NAEs from NAPEs is illustrated below.
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Caption: Biosynthesis of N-Acylethanolamine (NAE) from N-Acylphosphatidylethanolamine
(NAPE).

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for the formulation and
functionalization of nanoparticles using 18:1 Dodecanyl PE for targeted applications, such as
in atherosclerosis imaging.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1504350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

@repare Lipid S@

Nanoparticle Formulation
(Solvent Injection with
18:1 Dodecanyl PE)

Carboxyl Group Activation
(EDC/Sulfo-NHS)

Conjugation of Targeting Moiety
(e.g., TCO-amine)

Purification
(e.g., Size Exclusion Chromatography)

Physicochemical Characterization
(DLS, Zeta Potential)

In Vitro / In Vivo Application
(e.g., PET Imaging)

Click to download full resolution via product page

Caption: Workflow for functionalized nanoparticle synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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